Cas no 1373337-82-6 (tert-Butyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: tert-Butyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 1373337-82-6
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 6936574
• PubChem ID: 125511099
• Update Time: 2025-05-08

tert-Butyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1373337-82-6
• DB-126169
• tert-butyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• tert-Butyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)15-7-6-8-4-5-9(13)14-10(8)15/h4-7H,1-3H3
• InChI Key： MMHXETBPWSKMOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CN(C(=O)OC(C)(C)C)C2=N1

Computed Properties

• Exact Mass: 252.0665554Da
• Monoisotopic Mass: 252.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų